Cas no 1306917-65-6 ((3S)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid
• CAS No: 1306917-65-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5737954
• PubChem ID: 20674637
• Update Time: 2023-11-10

(3S)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1283891
• 1306917-65-6
• AKOS010393204
• (s)-3-Amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid
• (3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• (3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoicacid
• CS-0344972
• 1H-Pyrazole-4-propanoic acid, β-amino-1-methyl-, (βS)-
• (3S)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C7H11N3O2/c1-10-4-5(3-9-10)6(8)2-7(11)12/h3-4,6H,2,8H2,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： UYCBHQKLCHFALG-LURJTMIESA-N
• SMILES： OC(C[C@@H](C1C=NN(C)C=1)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 349.4±32.0 °C(Predicted)
• pka: 3.38±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives